Valsartan D9
Valsartan D9
Valsartan D9 is deuterium labeled Valsartan, which is a nonpeptide angiotensin II AT1 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
1089736-73-1
VCID:
VC0001709
InChI:
InChI=1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1/i1D3,4D2,5D2,10D2
SMILES:
CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)C)C(=O)O
Molecular Formula:
C24H20D9N5O3
Molecular Weight:
444.6 g/mol
Valsartan D9
CAS No.: 1089736-73-1
Inhibitors
VCID: VC0001709
Molecular Formula: C24H20D9N5O3
Molecular Weight: 444.6 g/mol
| CAS No. | 1089736-73-1 |
|---|---|
| Product Name | Valsartan D9 |
| Molecular Formula | C24H20D9N5O3 |
| Molecular Weight | 444.6 g/mol |
| IUPAC Name | (2S)-3-methyl-2-[2,2,3,3,4,4,5,5,5-nonadeuteriopentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid |
| Standard InChI | InChI=1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1/i1D3,4D2,5D2,10D2 |
| Standard InChIKey | ACWBQPMHZXGDFX-KDDXQTGLSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)[C@@H](C(C)C)C(=O)O |
| SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)C)C(=O)O |
| Canonical SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)C)C(=O)O |
| Description | Valsartan D9 is deuterium labeled Valsartan, which is a nonpeptide angiotensin II AT1 receptor antagonist. |
| PubChem Compound | 25135222 |
| Last Modified | Nov 11 2021 |
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